Cas no 365998-36-3 (tert-butyl N-[(1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl]carbamate)

• Product Name: tert-butyl N-[(1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl]carbamate
• CAS No: 365998-36-3
• MF: C₁₄H₂₇N₃O₃
• MW: 285.382483720779
• MDL: MFCD22190570
• CID: 1478482
• PubChem ID: 46913549
• Update Time: 2025-05-20

tert-butyl N-[(1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(1R,2S,5S)-2-amino-5-[(dimethylamino)carbonyl]cyclohexyl]-,1,1-dimethylethyl ester
• tert-Butyl [(1R,2S,5S)-2-amino-5-[(dimethylamino)carbonyl]cyclohexyl]carbamate
• EthanediaMide iMpurity A
• tert-Butyl ((1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate
• tert-butyl N-[(1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl]carbamate
• tert-Butyl [(1R,2S,5S)-2-amino-5-[(dimethylamino)carbonyl]cyclohexyl]carbamate
• (5H-Pyrrolo[3,4-d]thiazole-5-carboxylic acid,2-[[[(1R,2S,5S)-2-[[(5-chloro-1H-indol-2-yl)carbonyl]aMino]-5-[(diMethylaMino)carbonyl]cyclohexyl]aMino]carbonyl]-4,6-dihydro-,1,1-diMethylethyl ester
• [(1R,2S,5S)-2-Amino-5-(dimethylcarbamoyl)cyclohexyl]carbamic acid tert‐butyl ester
• Carbamic acid,N-[(1R,2S,5S)-2-amino-5-[(dimethylamino)carbonyl]cyclohexyl]-,1,1-dimethylethyl ester
• D-1315
• tert-butyl (1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexylcarbamate
• Carbamic acid, N-[(1R,2S,5S)-2-amino-5-[(dimethylamino)carbonyl]cyclohexy
• tert-butyl(1r,2s,5s)-2-amino-5-[(dimethylamino)carbonyl]cyclohexylcarbamate
• tert-Butyl [(1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl]carbamate
• AMY34046
• tert-butyl ((1r,2s,5s)-2-amino-5-((dimethylamino)carbonyl)cyclohexyl)carbamate
• DB-266771
• Carbamic acid, N-[(1R,2S,5S)-2-amino-5-[(dimethylamino)carbonyl]cyclohexyl]-, 1,1-dimethylethyl ester
• AS-75483
• SCHEMBL4089866
• CS-0054366
• MFCD22190570
• tert-Butyl((1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate
• ert-butyl (1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexylcarbamate
• 365998-36-3
• JCHIBKSSZNWERE-GARJFASQSA-N
• AC-30307
• N-[(1R,2S,5S)-2-Amino-5-[(dimethylamino)carbonyl]cyclohexyl]-carbamic acid, 1,1-dimethylethyl ester
• DTXSID40677331
• (1S,2R,4S)-N2-(tert-Butoxycarbonyl)-4-(N,N-dimethylcarbamoyl)-1,2-cyclohexanediamine

• MDL： MFCD22190570
• Inchi： 1S/C14H27N3O3/c1-14(2,3)20-13(19)16-11-8-9(6-7-10(11)15)12(18)17(4)5/h9-11H,6-8,15H2,1-5H3,(H,16,19)/t9-,10-,11+/m0/s1
• InChI Key： JCHIBKSSZNWERE-GARJFASQSA-N
• SMILES： O=C([C@H]1CC[C@@H]([C@@H](C1)NC(=O)OC(C)(C)C)N)N(C)C

Computed Properties

• Exact Mass: 285.20500
• Monoisotopic Mass: 285.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7
• XLogP3: 0.4

Experimental Properties

• Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (46 g/l) (25 º C),
• PSA: 88.15000
• LogP: 2.00000

tert-butyl N-[(1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl]carbamate Security Information

• Storage Condition：(BD295338)

Additional information on tert-butyl N-[(1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl]carbamate

tert-butyl N-[(1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl]carbamate: A Comprehensive Overview

tert-butyl N-[(1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl]carbamate is a complex organic compound with the CAS registry number 365998-36-3. This compound belongs to the class of carbamates, which are widely used in various chemical and pharmaceutical applications. The structure of this compound is characterized by a cyclohexane ring substituted with specific functional groups, including an amino group and a dimethylcarbamoyl group. The stereochemistry of the molecule is defined by the (1R,2S,5S) configuration, which plays a crucial role in its biological activity and chemical reactivity.

The synthesis of tert-butyl N-[(1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl]carbamate involves a series of multi-step reactions that require precise control over stereochemistry and functional group transformations. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric purity. Researchers have explored various catalysts and reaction conditions to optimize the yield and selectivity of this process. For instance, the use of chiral ligands in transition-metal-catalyzed reactions has been shown to significantly enhance the stereochemical outcome of the synthesis.

One of the most promising applications of tert-butyl N-[(1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl]carbamate lies in its potential as a building block for drug discovery. The compound's unique structure makes it an attractive candidate for medicinal chemistry research. Recent studies have highlighted its role as a precursor for bioactive molecules with potential therapeutic applications in areas such as oncology and neurodegenerative diseases. For example, derivatives of this compound have been reported to exhibit inhibitory activity against certain enzymes involved in cancer cell proliferation.

In addition to its pharmaceutical applications, tert-butyl N-[(1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl]carbamate has also found utility in materials science. Its ability to form stable covalent bonds with other molecules makes it a valuable component in polymer synthesis and surface modification techniques. Researchers have investigated its use as a cross-linking agent in the development of advanced materials with tailored mechanical and thermal properties.

From an environmental perspective, understanding the degradation pathways and ecological impact of tert-butyl N-[(1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl]carbamate is critical for ensuring sustainable chemical practices. Recent studies have focused on identifying microbial communities capable of metabolizing this compound under various environmental conditions. These findings contribute to the development of bioremediation strategies for contaminated sites.

In conclusion, tert-butyl N-[(1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl]carbamate (CAS No: 365998-36-3) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties and stereochemical configuration make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new applications and improve synthetic methodologies for this compound, its role in advancing scientific innovation is expected to grow further.